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Compound of Interest

Compound Name: Ricolinostat

Cat. No.: B612168 Get Quote

For researchers and drug development professionals, the lifecycle of a potent compound like

Ricolinostat extends beyond its experimental use. Ensuring its proper disposal is a critical final

step, safeguarding both laboratory personnel and the environment. This guide provides

essential, step-by-step logistical and safety information for the responsible management of

Ricolinostat waste.

Understanding Ricolinostat's Hazard Profile
Ricolinostat (also known as ACY-1215) is a selective inhibitor of histone deacetylase 6

(HDAC6). As with many small molecule inhibitors used in research, it is crucial to handle and

dispose of it with a clear understanding of its potential hazards. Safety Data Sheets (SDS) are

the primary source for this information, although they can sometimes present conflicting details.

For Ricolinostat, it is prudent to adopt a conservative approach and manage it as a hazardous

chemical.
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Hazard Information Summary for
Ricolinostat

GHS Classifications Acute toxicity, oral (Category 4)[1]

Skin corrosion/irritation (Category 2)[1]

Serious eye damage/eye irritation (Category 2A)

[1]

Specific target organ toxicity, single exposure;

Respiratory tract irritation (Category 3)[1]

Precautionary Statements
Avoid breathing

dust/fume/gas/mist/vapors/spray.[1]

Wash hands thoroughly after handling.[1]

Do not eat, drink or smoke when using this

product.[1]

Use only outdoors or in a well-ventilated area.[1]

Wear protective gloves/protective clothing/eye

protection/face protection.[1]

Note: One available Safety Data Sheet does not classify the substance according to GHS, but

best practice dictates following the more stringent hazard classification.

Procedural Workflow for Ricolinostat Disposal
The following diagram outlines the decision-making process and necessary steps for the

proper disposal of Ricolinostat waste in a laboratory setting.
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Caption: Workflow for the safe disposal of Ricolinostat waste in a research setting.

Detailed Experimental Protocol for Disposal
This protocol provides a step-by-step guide for the safe handling and disposal of various forms

of Ricolinostat waste.

Objective: To safely collect, contain, and dispose of Ricolinostat and Ricolinostat-
contaminated materials in accordance with institutional and regulatory standards.

Materials:

Appropriate Personal Protective Equipment (PPE): lab coat, safety glasses/goggles, nitrile

gloves.

Designated, compatible, and clearly labeled hazardous waste containers (e.g., polyethylene

for liquids, puncture-resistant for sharps).

Hazardous waste labels as required by your institution.

Absorbent material (e.g., vermiculite, diatomaceous earth) for liquid spills.[1]

Sealable plastic bags for contaminated solids.

Procedure:
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Step 1: Risk Assessment and Preparation 1.1. Before handling Ricolinostat waste, ensure you

are familiar with its Safety Data Sheet (SDS).[1] 1.2. Don appropriate PPE, including a lab coat,

safety glasses, and double-gloving if institutional policy requires it for cytotoxic compounds.

1.3. Identify the type of Ricolinostat waste to be disposed of:

Unused or expired pure compound (solid).
Solutions containing Ricolinostat (liquid).
Contaminated labware (e.g., pipette tips, vials, flasks).
Contaminated PPE (e.g., gloves, disposable lab coats).

Step 2: Waste Segregation and Collection 2.1. Do not mix Ricolinostat waste with other

chemical waste streams unless explicitly permitted by your institution's EHS office. 2.2. Solid

Waste (Pure Compound):

Collect unused or expired Ricolinostat in its original container if possible.
If the original container is not available, use a clearly labeled, sealed, and compatible
container. 2.3. Liquid Waste (Solutions):
Collect all aqueous and solvent-based solutions containing Ricolinostat in a designated,
leak-proof, and chemically compatible hazardous waste container.
Do not overfill the container; a general rule is to fill to no more than 80% capacity. 2.4.
Contaminated Labware and Debris:
Collect disposable items such as pipette tips, centrifuge tubes, and vials contaminated with
Ricolinostat in a designated solid hazardous waste container or a sealable, labeled plastic
bag.
Sharps (needles, etc.) must be placed in a designated sharps container.
For cleaning contaminated surfaces, use a suitable solvent (e.g., alcohol) and absorbent
pads. Dispose of the used pads as solid hazardous waste.[1]

Step 3: Container Labeling 3.1. All waste containers must be clearly labeled as "Hazardous

Waste." 3.2. The label must include:

The full chemical name: "Ricolinostat (ACY-1215)".
The approximate concentration and quantity of the waste.
The date the waste was first added to the container.
The Principal Investigator's name and laboratory location.
Any other information required by your institution's EHS.
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Step 4: Storage and Disposal 4.1. Store the sealed and labeled hazardous waste containers in

a designated, secure, and well-ventilated satellite accumulation area within the laboratory. 4.2.

Crucially, contact your institution's Environmental Health & Safety (EHS) office or equivalent

safety department to arrange for the pickup and disposal of the waste. 4.3. Follow all

institutional procedures for waste pickup requests. Disposal will be carried out by a licensed

hazardous waste management vendor. 4.4. Maintain a record of the disposal for your

laboratory's chemical inventory and safety records.

Important Considerations:

Never dispose of Ricolinostat down the drain or in the regular trash.

Chemical Inactivation: While chemical degradation methods exist for some cytotoxic drugs,

no specific, validated inactivation protocol for Ricolinostat is readily available. Attempting

unverified chemical inactivation can be dangerous and is not recommended. Professional

incineration is the standard and safest method of destruction.

Spill Management: In case of a spill, evacuate the immediate area. For small spills of

powder, carefully cover with a damp paper towel to avoid raising dust. For liquid spills, cover

with an inert absorbent material. In all cases, follow your institution's spill response

procedures and contact EHS for guidance.

By adhering to these procedures, researchers can ensure that the disposal of Ricolinostat is
managed in a way that is safe, compliant, and environmentally responsible, building a

foundation of trust in laboratory safety and chemical handling practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b612168#ricolinostat-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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